molecular formula C10H7NS B8549148 4H-thieno[3,2-b]indole

4H-thieno[3,2-b]indole

Cat. No.: B8549148
M. Wt: 173.24 g/mol
InChI Key: OSHOYFUNCSYTDD-UHFFFAOYSA-N
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Description

4H-thieno[3,2-b]indole is a useful research compound. Its molecular formula is C10H7NS and its molecular weight is 173.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H7NS

Molecular Weight

173.24 g/mol

IUPAC Name

4H-thieno[3,2-b]indole

InChI

InChI=1S/C10H7NS/c1-2-4-8-7(3-1)10-9(11-8)5-6-12-10/h1-6,11H

InChI Key

OSHOYFUNCSYTDD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C3=C(N2)C=CS3

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.0 g of 2-(2′-azido-phenyl)-thiophene (B′) was dissolved in 100 ml of ortho-dichlorobenzene and the solution was refluxed at 180° C. for 12 hours. After the reaction was completed, the resulting solution was dried and purified by column chromatography using toluene. Finally, 3.12 g (yield: 77%) of 4H-thieno[3,2-b]indole (C′) was obtained.
Name
2-(2′-azido-phenyl)-thiophene
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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